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Compound Focus: Salinazid

CAS No.: 495-84-1

Cat. No.: S542346

Salinazid Basic Drug Profile

The following table summarizes the core identification and chemical information for Salinazid as found in

drug databases [1].

Property Description

Generic Name Salinazid [1]

Drug Status Experimental [1]

Synonym Salizid [1]

CAS Number 495-84-1 [1]

Molecular Formula C13H11N30:2 [1]

Molecular Weight 241.09 Da [1]

SMILES 0C1=C(\C=N\NC(=0)C2=CC=NC=C2)C=CC=C1 [1]
Related Salt Forms Oxalate, Acesulfame, Malonate, Malate [2]
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Documented Source of Experimental Variability

A key study highlights solubility and solid-form stability as a significant factor that can impact

experimental results with Salinazid [2].

e The Problem: The pure Salinazid Active Pharmaceutical Ingredient (API) has limited solubility, which
can affect its behavior in experiments. Furthermore, some of its salt forms are not stable during
dissolution [2].

e The Evidence: Research on pharmaceutical salts of Salinazid found that while the oxalate and
acesulfame salts significantly improved solubility and were stable, the malonate and malate salts
dissolved incongruently. This means they rapidly underwent a solution-mediated transformation
back into the less soluble pure Salinazid during dissolution experiments [2].

e Impact on Experiments: If using an unstable salt form, researchers may observe inconsistent
dissolution rates, unpredictable bioavailability, and variable concentrations in solution, leading to
irreproducible results.

Proposed FAQ & Troubleshooting Guide

Based on the identified variability, here is a sample entry for your technical support center.

FAQ: What are the common causes of inconsistent dissolution
results when working with Salinazid?

Issue: Significant variability is observed in dissolution testing or solubility measurements between different

batches or forms of Salinazid.

Potential Causes & Solutions:

Potential Cause Recommended Action

Use of unstable salt forms Verify and standardize the solid form of Salinazid used in

(e.g., Malonate, Malate). experiments. Consider switching to a stable salt form like Salinazid
Oxalate or Salinazid Acesulfame, which provide a substantial solubility
improvement and remain stable during dissolution [2].
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Potential Cause Recommended Action

Polymorphism or solid- Characterize the solid state of your AP| before experiments using
form change during techniques like X-ray Powder Diffraction (XRPD) and Differential
processing or storage. Scanning Calorimetry (DSC) to ensure consistency.

Inherent low solubility of Use salt forms specifically developed for enhanced solubility. The
the pure API. oxalate salt, for instance, has been shown to offer a 33-fold solubility
improvement over pure Salinazid [2].

Proposed Experimental Workflow for Salt Form
Evaluation

For researchers aiming to characterize Salinazid salt forms to mitigate variability, the following general

workflow is recommended. The diagram below outlines the key steps.
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Experimental Protocol Overview:

¢ Solid Form Characterization: Use X-ray Powder Diffraction (XRPD) to confirm the crystal
structure and identify the specific salt form. Differential Scanning Calorimetry (DSC) can be used to
determine thermal properties and purity.

¢ Solubility Assessment: Perform equilibrium solubility measurements using the shake-flask method

at a constant temperature (e.g., 37°C) in relevant buffer solutions. Quantify concentration using a
validated HPLC-UV method.
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¢ Dissolution Testing: Conduct intrinsic dissolution rate testing to monitor for any solution-mediated
phase transformation, as observed with malonate and malate salts [2].

o Stability Analysis: Expose the salt forms to accelerated stability conditions (e.g., 40°C/75% relative
humidity) over a set period and re-analyze for any solid-form changes or degradation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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